Synthesis of Lewis adduct-based indenophenanthridine and study of its tunable optoelectronic properties toward an amine sensor†
New Journal of Chemistry Pub Date: 2023-09-29 DOI: 10.1039/D3NJ03299J
Abstract
A nitrogen-boron based Lewis adduct was synthesized from indenophenanthridine derivatives, exhibiting a greatly extended emission wavelength (100 nm) and a Stokes shift up to 270 nm. The photophysical properties were evaluated in the solid and solution state and under low-temperature conditions. The synthesized boronated adduct 2a was found to exhibit radiometric fluorescence variations toward volatile aliphatic amines with real sample applications.
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